6-Isothiocyanato-2-naphthoic acid

• Molecular Formula: C12H7NO2S
• Molecular Weight: 229.26 g/mol
• IUPAC Name: 6-isothiocyanatonaphthalene-2-carboxylic acid
• InChI: InChI=1S/C12H7NO2S/c14-12(15)10-2-1-9-6-11(13-7-16)4-3-8(9)5-10/h1-6H,(H,14,15)
• InChI Key: LVROGUZIUYPHGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)N=C=S)C=C1C(=O)O

Description

6-Isothiocyanato-2-naphthoic acid is a useful research compound. Its molecular formula is C12H7NO2S and its molecular weight is 229.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbon disulfide (0.26 mL, 4.4 mmol) was added to a mixture comprising 6-amino-2-naphthoic acid (0.28 g, 1.5 mmol), tetrahydrofuran (1.0 mL), water (1.0 mL) and triethylamine (0.51 mL, 3.6 mmol), followed by stirring at room temperature for 24 hours. To the obtained reaction mixture, a tetrahydrofuran (1.0 mL) solution of iodine (0.41 g, 1.6 mmol) was dropwise added over a period of 5 minutes at 0° C., followed by stirring at 0° C. for further two hours. Thereafter, 1M hydrochloric acid (1.5 mL) and sodium sulfite (38 mg, 0.30 mmol) were added and mixed. The formed insoluble matter was collected by filtration and dried under reduced pressure. Then, carbon disulfide (2.0 mL) was added and thoroughly mixed. Then, the insoluble matter was collected by filtration to obtain 6-isothiocyanato-2-naphthoic acid as a cream-colored solid (0.32 g, yield: 96%, HPLC purity: 94%, HPLC retention time: 3.7 min). LC-MS ES-228 (retention time: 4.5 min, condition 1).